Sodium D-Gluconate-1-13C
CAS No.:
Cat. No.: VC0206356
Molecular Formula: C₅¹³CH₁₁NaO₇
Molecular Weight: 219.13
* For research use only. Not for human or veterinary use.

Specification
Molecular Formula | C₅¹³CH₁₁NaO₇ |
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Molecular Weight | 219.13 |
Introduction
Fundamental Characteristics
Sodium D-Gluconate-1-13C is a sodium salt of gluconic acid where specifically the carbon atom at position one is enriched with the stable isotope carbon-13. This specialized labeling creates a compound that maintains the chemical properties of regular sodium gluconate while providing the analytical advantages of a traceable isotope. The compound functions primarily as a metabolic tracer, allowing scientists to follow its biochemical fate through complex biological systems with precision that would be impossible with unlabeled compounds .
Chemical Identity and Nomenclature
The compound is known by several synonyms in scientific literature, reflecting its chemical structure and isotopic modification:
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D-Gluconic acid sodium salt-1-13C
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Sodium D-gluconate-1-13C
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D-Gluconate sodium salt-1-13C
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[(2R,3S,4R,5R)-2,3,4,5,6-pentahydroxy(113C)hexanoyl]oxysodium
The chemical identity is further defined by its unique registry information:
Parameter | Value |
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Labeled CAS Number | 2687959-99-3 |
Unlabeled CAS Number | 527-07-1 |
Linear Formula | HOCH₂(CHOH)₄*COONa |
Molecular Formula | C₅¹³CH₁₁NaO₇ |
Molecular Weight | 219.13 g/mol |
Physical and Chemical Properties
Sodium D-Gluconate-1-13C possesses physical and chemical properties that make it suitable for research applications. The compound typically appears as a white crystalline powder, soluble in water but with limited solubility in organic solvents. For optimal stability, storage conditions should be maintained at 4°C in sealed containers, protected from moisture .
The chemical properties are characterized by:
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The presence of multiple hydroxyl groups, providing excellent chelating capabilities
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A carboxylate group (labeled with 13C) that contributes to its water solubility
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Stability under normal laboratory conditions
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Compatibility with various buffer systems used in biological research
Synthesis and Production
Synthetic Pathways
The synthesis of Sodium D-Gluconate-1-13C follows a specific pathway that ensures the accurate positioning of the 13C isotope. The process typically involves:
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Enzymatic oxidation of glucose-1-13C using glucose oxidase to produce gluconic acid-1-13C
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Neutralization with sodium hydroxide to form the sodium salt
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Purification procedures to achieve high isotopic purity and chemical purity
In industrial settings, bioreactors are frequently employed to enhance yield and maintain optimal conditions throughout the reaction process. The production methods focus on preserving the isotopic integrity of the compound while ensuring high chemical purity, typically exceeding 98% .
Quality Control Parameters
The quality of Sodium D-Gluconate-1-13C is typically assessed through multiple analytical parameters:
Parameter | Typical Specification |
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Chemical Purity | ≥98% |
Isotopic Enrichment (13C) | ≥99% |
Water Content | ≤2% |
Heavy Metals | ≤10 ppm |
Appearance | White to off-white powder |
These strict quality control measures ensure the reliability of research outcomes when using this compound as a metabolic tracer .
Applications in Research
Metabolic Tracing Studies
The primary application of Sodium D-Gluconate-1-13C lies in metabolic research, where it serves as an invaluable tracer compound. The 13C label allows researchers to:
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Track the metabolic fate of the gluconate moiety through complex biochemical pathways
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Quantify metabolic flux in various biological systems
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Map transformation pathways in cellular metabolism
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Study uptake, distribution, and excretion patterns in biological systems
The compound's integration into metabolic processes can be monitored using sophisticated analytical techniques, providing researchers with detailed insights into metabolic dynamics at the molecular level.
NMR Spectroscopy Applications
Nuclear Magnetic Resonance (NMR) spectroscopy represents one of the most powerful applications for Sodium D-Gluconate-1-13C. The presence of the 13C isotope creates distinctive magnetic resonance signals that can be detected with high sensitivity and specificity. This enables:
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Structural elucidation of metabolic intermediates
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Real-time monitoring of biochemical transformations
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Quantitative analysis of metabolic conversion rates
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Investigations of molecular interactions with cellular components
These NMR applications are particularly valuable in pharmaceutical research, metabolomics, and fundamental biochemistry studies.
Food Science and Industry
Beyond pure research applications, Sodium D-Gluconate (the unlabeled form) has established uses in food science as a flavor enhancer and preservative. The labeled form (Sodium D-Gluconate-1-13C) enables researchers to:
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Study the metabolism and bioavailability of food additives
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Investigate interactions with gut microbiota
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Trace the metabolic fate of food ingredients in nutritional studies
Recent Research Findings
Cancer Research Applications
Recent studies have identified potential applications of gluconate derivatives in cancer research. Findings suggest that:
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Labeled gluconate compounds can bind to specific receptors on cancer cells
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This binding appears to be selective and in some cases irreversible
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The differential binding patterns may assist in distinguishing between various tumor grades
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The chelating properties of the compound may offer additional therapeutic potential
These emerging findings highlight the expanding potential of Sodium D-Gluconate-1-13C beyond its traditional role as a metabolic tracer.
Gene Expression Studies
Research has demonstrated that sodium gluconate may influence gene expression patterns, particularly in colorectal models:
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Studies indicate alterations in gene expression in colon tissues
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The effects appear to be tissue-specific and dose-dependent
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The 13C-labeled version enables precise tracking of these effects back to the original compound
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This provides a mechanistic understanding of biological responses to gluconate exposure
This research direction represents an expansion of the traditional applications of labeled gluconate compounds.
Package Size | Price Range | Typical Purity |
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10 mg | €270.00 - $393.00 | ≥98% |
50 mg | €1,115.00 | ≥98% |
100 mg | €1,801.00 | ≥98% |
These prices reflect the specialized nature of isotope-labeled compounds and the precision required in their synthesis .
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